Cas no 1821743-18-3 ((S)-2-(3-Bromophenyl)-2-((tert-butoxycarbonyl)(methyl)amino)acetic acid)

• Product Name: (S)-2-(3-Bromophenyl)-2-((tert-butoxycarbonyl)(methyl)amino)acetic acid
• CAS No: 1821743-18-3
• MF: C₁₄H₁₈BrNO₄
• MW: 344.201023578644
• CID: 4936922
• Update Time: 2025-06-07

(S)-2-(3-Bromophenyl)-2-((tert-butoxycarbonyl)(methyl)amino)acetic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(3-Bromophenyl)-2-((tert-butoxycarbonyl)(methyl)amino)acetic acid

• Inchi： 1S/C14H18BrNO4/c1-14(2,3)20-13(19)16(4)11(12(17)18)9-6-5-7-10(15)8-9/h5-8,11H,1-4H3,(H,17,18)/t11-/m0/s1
• InChI Key： TWELWDKSZSYNPN-NSHDSACASA-N
• SMILES： BrC1=CC=CC(=C1)[C@@H](C(=O)O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 367
• XLogP3: 3.1
• Topological Polar Surface Area: 66.8

Additional information on (S)-2-(3-Bromophenyl)-2-((tert-butoxycarbonyl)(methyl)amino)acetic acid

(S)-2-(3-Bromophenyl)-2-((tert-butoxycarbonyl)(methyl)amino)acetic Acid: A Comprehensive Overview

(S)-2-(3-Bromophenyl)-2-((tert-butoxycarbonyl)(methyl)amino)acetic acid, also known by its CAS number 1821743-18-3, is a complex organic compound with significant applications in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structure, which includes a chiral center, a bromophenyl group, and a tert-butoxycarbonyl (Boc) protecting group. The presence of these functional groups makes it a versatile molecule for various synthetic and biological studies.

The compound's structure is particularly interesting due to its tert-butoxycarbonyl group, which is commonly used as a protecting group in peptide synthesis. This feature highlights its potential role in the synthesis of bioactive molecules and peptide-based drugs. Recent studies have shown that compounds with similar structural motifs are being explored for their ability to modulate enzyme activity and target specific cellular pathways, making this compound a valuable starting material for drug development.

One of the key areas of research involving (S)-2-(3-Bromophenyl)-2-((tert-butoxycarbonyl)(methyl)amino)acetic acid is its application in the synthesis of bioactive peptides. The Boc group plays a crucial role in peptide synthesis by protecting the amine during the coupling reaction, ensuring high yields and purity of the final product. This has led to its widespread use in the pharmaceutical industry for the development of peptide-based therapeutics.

In addition to its role in peptide synthesis, this compound has also been studied for its potential as a building block in the construction of more complex molecules. Its bromophenyl group provides a site for further functionalization, enabling chemists to introduce additional substituents or modify the molecule's properties. Recent advancements in click chemistry and modular synthesis have further expanded its utility, allowing for the rapid assembly of diverse molecular architectures.

The stereochemistry of this compound is another area of interest. The (S) configuration at the chiral center imparts specific physical and chemical properties, which are critical for biological activity. Chiral compounds like this one are often used in asymmetric synthesis to produce enantiomerically pure materials, which are essential for pharmacological studies and drug development.

Recent research has also focused on the biological evaluation of this compound and its derivatives. Studies have shown that compounds with similar structures exhibit promising activity against various disease targets, including cancer and inflammatory conditions. The bromophenyl group has been implicated in modulating receptor binding and influencing pharmacokinetic properties, making it an attractive feature for drug design.

In conclusion, (S)-2-(3-Bromophenyl)-2-((tert-butoxycarbonyl)(methyl)amino)acetic acid is a versatile and valuable compound with significant potential in medicinal chemistry and drug discovery. Its unique structure, functional groups, and stereochemistry make it an ideal candidate for synthetic and biological studies. As research continues to uncover new applications and mechanisms of action, this compound will undoubtedly play a pivotal role in advancing therapeutic development.